1-[[5-(2-Methylpyrazol-3-yl)furan-2-yl]methyl]-3-phenylurea

• IUPAC Name: 1-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]-3-phenylurea
• InChI: InChI=1S/C16H16N4O2/c1-20-14(9-10-18-20)15-8-7-13(22-15)11-17-16(21)19-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H2,17,19,21)
• InChI Key: KKLOEERJMKOFNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(O2)CNC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

This compound is a complex organic molecule that contains a furan ring, a pyrazole ring, and a phenyl ring. It belongs to the class of organic compounds known as aminopyrimidines and derivatives. These are organic compounds containing an amino group attached to a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a related compound was synthesized and yielded a yellow solid. The yield was 192 mg (33%) and the product was characterized using NMR spectroscopy.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For instance, NMR spectroscopy has been used to determine the chemical shifts of the hydrogen and carbon atoms in the molecule. Additionally, UV-Vis spectrometry studies have been conducted.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a chalcone series has been developed that may be useful in the treatment of lung cancer. The new series was confirmed by different spectral tools.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, a related compound was found to be a yellow solid. Its NMR spectra provided information about its chemical structure.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is a current focus in drug therapy. Heterocyclic compounds, like the one , give high chemotherapeutic values and act as a remedy for the development of novel drugs. Therefore, there is a great importance of heterocyclic ring-containing drugs. In the future, more research will likely be conducted to explore the potential of these compounds in various therapeutic applications.